Cas no 1060806-69-0 (4-FLUORO-6-METHOXY-NICOTINIC ACID)

• Product Name: 4-FLUORO-6-METHOXY-NICOTINIC ACID
• CAS No: 1060806-69-0
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• MDL: MFCD13188733
• CID: 2624003
• PubChem ID: 72211896
• Update Time: 2025-06-08

4-FLUORO-6-METHOXY-NICOTINIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-6-Methoxy-nicotinic acid
• N17087
• AB67025
• 1060806-69-0
• MFCD13188733
• 4-FLUORO-6-METHOXYPYRIDINE-3-CARBOXYLIC ACID
• 4-FLUORO-6-METHOXYNICOTINICACID
• 4-FLUORO-6-METHOXYNICOTINIC ACID
• SY269570
• 994-646-9
• KSB80669
• 4-FLUORO-6-METHOXY-NICOTINIC ACID

• MDL： MFCD13188733
• Inchi： 1S/C7H6FNO3/c1-12-6-2-5(8)4(3-9-6)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： HJROJUVSZBVKEY-UHFFFAOYSA-N
• SMILES： FC1=CC(=NC=C1C(=O)O)OC

Computed Properties

• Exact Mass: 171.03317122g/mol
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-FLUORO-6-METHOXY-NICOTINIC ACID

Recent Advances in the Application of 4-FLUORO-6-METHOXY-NICOTINIC ACID (CAS: 1060806-69-0) in Chemical Biology and Pharmaceutical Research

The compound 4-FLUORO-6-METHOXY-NICOTINIC ACID (CAS: 1060806-69-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This fluorinated nicotinic acid derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and metabolic disorders. Recent studies have highlighted its role in the design of novel kinase inhibitors and its potential as a building block for PET (Positron Emission Tomography) tracers, underscoring its importance in both therapeutic and diagnostic applications.

One of the most notable advancements involving 4-FLUORO-6-METHOXY-NICOTINIC ACID is its incorporation into the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for specific tyrosine kinases implicated in cancer progression. The fluorinated moiety at the 4-position was found to enhance binding interactions with the kinase active site, while the methoxy group at the 6-position contributed to improved metabolic stability. These findings suggest that 4-FLUORO-6-METHOXY-NICOTINIC ACID could serve as a valuable scaffold for the design of next-generation anticancer agents.

In addition to its therapeutic potential, 4-FLUORO-6-METHOXY-NICOTINIC ACID has shown promise in diagnostic applications. Researchers at a leading pharmaceutical institute recently reported the synthesis of a fluorine-18 labeled analog of this compound for use as a PET tracer in neurodegenerative disease studies. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic properties make it an attractive candidate for imaging amyloid plaques in Alzheimer's disease. Preliminary in vivo studies in rodent models have demonstrated excellent brain uptake and retention, paving the way for future clinical trials.

The synthetic versatility of 4-FLUORO-6-METHOXY-NICOTINIC ACID has also been explored in the context of fragment-based drug discovery. A recent Nature Communications article detailed its use as a core fragment in the development of small molecule modulators of protein-protein interactions. Through structure-activity relationship studies, researchers were able to optimize the compound's interactions with challenging biological targets, leading to the identification of several lead compounds with nanomolar binding affinities. This work highlights the compound's potential as a starting point for addressing traditionally "undruggable" targets.

From a chemical perspective, recent advances in the synthesis of 4-FLUORO-6-METHOXY-NICOTINIC ACID have improved both yield and purity, making it more accessible for research applications. A 2024 publication in Organic Process Research & Development described a novel continuous flow synthesis method that reduces reaction times from hours to minutes while maintaining excellent regioselectivity. This technological advancement is particularly significant given the growing demand for this compound in both academic and industrial research settings.

Looking forward, the unique properties of 4-FLUORO-6-METHOXY-NICOTINIC ACID position it as a compound of continuing interest in pharmaceutical research. Its dual role as both a therapeutic scaffold and diagnostic tool, combined with recent synthetic improvements, suggests that we can expect to see further innovative applications of this molecule in the coming years. Ongoing research is particularly focused on expanding its utility in CNS drug development and exploring its potential in targeted drug delivery systems.